4-(3,4-Dichlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3,4-dichlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-7-9(2-4-10(13)14(17)18)8-3-5-11(15)12(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: LBJZSLVJSXQEPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID80691258
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261954-63-5

Description

4-(3,4-Dichlorophenyl)-2-methoxybenzoic acid, 95% (also known as p-DMAB) is a white crystalline solid with a melting point of 212-214 °C and a boiling point of 473-475 °C. It is an aromatic carboxylic acid with a molecular weight of 284.06 g/mol. It is a synthetic compound that has been used in a variety of laboratory and industrial applications.

Scientific Research Applications

P-DMAB has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various pharmaceuticals and agrochemicals, and as a catalyst in the synthesis of polymers. It has also been used as a chromatographic stationary phase in the separation of organic compounds. Additionally, it has been used as a fluorescent probe for the detection of amines and other organic compounds.

Mechanism of Action

The mechanism of action of p-DMAB is not fully understood. However, it is believed to act as a Lewis acid, forming an intermediate complex with the substrate and allowing for the desired reaction to take place. This is supported by the fact that p-DMAB has been observed to form complexes with a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of p-DMAB have not been extensively studied. However, it has been observed to have a weak inhibitory effect on the activity of certain enzymes, suggesting that it may have some biological activity. Additionally, it has been observed to have a low toxicity in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using p-DMAB in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, its ability to form complexes with a variety of organic compounds makes it a useful tool for the separation and detection of organic compounds.
However, there are some limitations to its use. For example, its relatively low solubility in water means that it is not suitable for use in aqueous solutions. Additionally, its low toxicity means that it may not be suitable for use in experiments requiring high concentrations of the compound.

Future Directions

There are several potential future directions for research into p-DMAB. These include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and agrochemicals. Additionally, further studies into its mechanism of action and its ability to form complexes with organic compounds could provide useful insights into its potential uses. Finally, research into the development of more efficient and cost-effective synthesis methods could make p-DMAB more widely available for use in laboratory experiments.

Synthesis Methods

The synthesis of p-DMAB is typically achieved through a two-step process. The first step involves the reaction of 3,4-dichlorobenzaldehyde with sodium hydroxide in methanol to form the sodium salt of 3,4-dichlorobenzyl alcohol. This is then reacted with methanol and sulfuric acid to produce p-DMAB.